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Compound of Interest

Compound Name: WRR139

Cat. No.: B10819880 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides essential guidance on the safe and compliant disposal of WRR139, a

peptide vinyl sulfone compound utilized in scientific research. Adherence to these procedures

is vital to mitigate risks to personnel and the environment.

WRR139 is classified as a combustible solid and is designated as Water Hazard Class 3 (WGK

3), indicating it is highly hazardous to aquatic environments.[1] Due to its chemical nature as a

peptide vinyl sulfone, it is also considered a hazardous waste.[2][3] This substance is

frequently dissolved in Dimethyl Sulfoxide (DMSO) for experimental use, and it is important to

note that DMSO can facilitate the absorption of other chemicals through the skin.[4][5]

Therefore, solutions of WRR139 in DMSO must also be treated as hazardous waste.

Waste Characterization and Segregation
Prior to disposal, it is imperative to correctly characterize the waste. All forms of WRR139
waste, including pure compound, contaminated labware (e.g., pipette tips, gloves, vials), and

solutions in DMSO, must be segregated from non-hazardous waste streams. Cross-

contamination of non-hazardous materials with WRR139 will render the entire volume as

hazardous waste.

Quantitative Data Summary
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For solutions of WRR139, the concentration of the compound will determine the specific

disposal route. The following table summarizes key quantitative thresholds to consider, based

on general hazardous waste guidelines.

Parameter Threshold Disposal Consideration

WRR139 Concentration > 0.1% (by weight)
Must be disposed of as

hazardous chemical waste.

DMSO Solutions Any concentration of WRR139
Treat as hazardous waste.[4]

[6]

Water Hazard Class (WGK) 3

Highly hazardous to water; do

not discharge into sewer or

waterways.[1]

Step-by-Step Disposal Protocol
A systematic approach to the disposal of WRR139 is essential for safety and compliance. The

following steps outline the recommended procedure:

Waste Collection:

Collect all solid WRR139 waste and contaminated materials in a designated, leak-proof,

and clearly labeled hazardous waste container.

For liquid waste, such as solutions of WRR139 in DMSO, use a compatible, screw-cap

container. Do not overfill; leave at least 10% headspace for expansion.

Container Labeling:

All waste containers must be accurately labeled with the words "Hazardous Waste."

The label must include the full chemical name ("WRR139" and "Dimethyl Sulfoxide" if in

solution), the concentration of each component, and the date of accumulation.

Appropriate hazard pictograms (e.g., harmful, environmental hazard) should be clearly

visible.
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Waste Storage:

Store hazardous waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials.

Ensure containers are kept closed at all times, except when adding waste.

Secondary containment is recommended to prevent the spread of potential spills.

Disposal:

Do not dispose of WRR139 or its solutions down the drain or in regular trash.

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and proper disposal. These

specialized services will ensure the waste is managed in accordance with local, state, and

federal regulations.[6]

Experimental Protocol: Waste Compatibility
Assessment
While no specific experimental protocols for WRR139 disposal were found, a general protocol

for assessing waste compatibility is crucial.

Objective: To ensure that different waste streams are not mixed in a way that could cause a

dangerous reaction.

Methodology:

Consult the Safety Data Sheets (SDS) for all components of the waste stream. Although a

specific SDS for WRR139 was not located, information on its chemical class (peptide vinyl

sulfone) and solvent (DMSO) should be used.

Identify any potential incompatibilities. For example, do not mix acidic waste with basic

waste, or oxidizing agents with flammable materials.
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If mixing different waste streams is unavoidable, conduct a small-scale compatibility test in a

controlled environment, such as a fume hood, with appropriate personal protective

equipment.

Observe for any signs of reaction, such as gas evolution, temperature change, or

precipitation.

If no adverse reaction is observed, the wastes may be combined. If a reaction occurs, the

waste streams must be kept separate.

WRR139 Disposal Decision Pathway
The following diagram illustrates the decision-making process for the proper disposal of

WRR139 waste.
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WRR139 Disposal Decision Pathway

Generation of WRR139 Waste

Is the waste solid 
(powder, contaminated labware)?

Collect in a labeled,
leak-proof hazardous

waste container.

Yes

Is the waste liquid 
(e.g., in DMSO solution)?

No

Label container with:
'Hazardous Waste',
full chemical names,

concentrations, and date.

Collect in a labeled, compatible,
screw-cap hazardous

waste container.

Yes

Contact EHS or licensed
waste disposal contractor

for pickup.

No (Unlikely scenario)

Store in a designated,
secure, and ventilated area

with secondary containment.

Click to download full resolution via product page

Caption: Decision workflow for the proper segregation and disposal of WRR139 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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